Cas no 18368-65-5 (4-methylpyridine-2-thiol)

• Product Name: 4-methylpyridine-2-thiol
• CAS No: 18368-65-5
• MF: C₆H₇NS
• MW: 125.191479921341
• MDL: MFCD01860230
• CID: 122951
• PubChem ID: 3681029
• Update Time: 2025-10-16

4-methylpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,4-methyl-
• 2-Mercapto-4-methylpyridine
• 4-methyl-1H-pyridine-2-thione
• 4-Methyl-2-pyridinethiol
• 2(1H)-Pyridinethione,4-methyl
• 2-Mercapto-4-methyl-pyridin
• 4-Methyl-2-mercapto-pyridin
• 4-Methyl-pyridin-2-thiol
• 4-methyl-pyridine-2-thiol
• 4-Methylpyridine-2-thiol
• 4-Methylpyridine-2(1H)-thione
• 4-Methyl-2(1H)-pyridinethione
• 2(1H)-Pyridinethione,4-methyl-(8CI,9CI)
• Z851791760
• I11274
• EN300-68480
• 4-Methyl-2(1H)-pyridinethione #
• AKOS028111740
• 2(1H)-Pyridinethione, 4-methyl-
• SCHEMBL2642944
• 4-Methyl-2-pyridthione
• 18368-65-5
• AM100424
• AKOS010995276
• 4H2
• M3361
• MFCD01860230
• 4-Methyl-2-pyridinethiol, AldrichCPR
• InChI=1/C6H7NS/c1-5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8
• SCHEMBL9976677
• CS-0448706
• FT-0724914
• Q27454718
• DTXSID80394959
• MFCD00955802
• KGYJCSZMSPBJFS-UHFFFAOYSA-N
• A908009
• 4-Methyl-2(1H)-pyridinethione; 2-Mercapto-4-methylpyridine
• DB-082036
• 4-methylpyridine-2-thiol

• MDL： MFCD01860230
• Inchi： 1S/C6H7NS/c1-5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8)
• InChI Key： KGYJCSZMSPBJFS-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)C=CN1

Computed Properties

• Exact Mass: 125.03000
• Monoisotopic Mass: 125.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.15
• Boiling Point: 195.1 °C at 760 mmHg
• Flash Point: 71.8 °C
• PSA: 51.69000
• LogP: 1.67870

4-methylpyridine-2-thiol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-methylpyridine-2-thiol

Comprehensive Overview of 4-methylpyridine-2-thiol (CAS No. 18368-65-5): Properties, Applications, and Industry Insights

4-methylpyridine-2-thiol (CAS No. 18368-65-5), also known as 2-mercapto-4-methylpyridine, is a sulfur-containing heterocyclic compound with significant relevance in pharmaceutical, agrochemical, and material science research. This organosulfur derivative of pyridine exhibits unique reactivity due to the presence of both a thiol (-SH) group and a methyl substituent on the pyridine ring, making it a versatile building block for synthetic chemistry applications.

The growing interest in sulfur-containing heterocycles in drug discovery has positioned 4-methylpyridine-2-thiol as a valuable intermediate. Recent studies highlight its potential in developing metal-chelating agents and bioactive molecules, particularly in the context of enzyme inhibition and catalytic processes. The compound's ability to form stable complexes with transition metals has sparked investigations into its use in coordination chemistry and nanomaterial synthesis.

From a structural perspective, 4-methylpyridine-2-thiol demonstrates interesting tautomeric equilibrium between the thiol and thione forms, a property that significantly influences its chemical behavior and reactivity patterns. This characteristic makes it particularly useful in nucleophilic substitution reactions and as a ligand precursor in coordination chemistry. Researchers have explored its applications in creating functionalized polymers with enhanced thermal stability and electrical conductivity.

In pharmaceutical research, derivatives of 4-methylpyridine-2-thiol have shown promise in developing antimicrobial agents and anti-inflammatory compounds. The compound's molecular framework serves as a core structure for designing small molecule inhibitors targeting various biological pathways. Recent publications have highlighted its potential in addressing drug-resistant pathogens, aligning with current global health priorities.

The synthesis and handling of 4-methylpyridine-2-thiol require careful consideration of its physicochemical properties. With a molecular weight of 125.19 g/mol and characteristic sulfur odor, proper laboratory protocols must be followed. The compound typically appears as a yellow to brown crystalline solid at room temperature, with solubility properties that vary significantly between polar and non-polar solvents.

Industrial applications of 4-methylpyridine-2-thiol extend to the development of specialty chemicals and advanced materials. Its incorporation into coordination polymers has shown potential for creating materials with unique optical properties and selective binding capabilities. The compound's versatility is further demonstrated in catalysis research, where it serves as a precursor for heterogeneous catalysts used in organic transformations.

Environmental and safety considerations for 4-methylpyridine-2-thiol emphasize proper waste management and handling procedures. While not classified as highly hazardous, standard precautions for sulfur-containing compounds should be maintained. Recent advancements in green chemistry approaches have explored more sustainable methods for synthesizing and utilizing this compound, reflecting the chemical industry's shift toward environmentally friendly practices.

Analytical characterization of 4-methylpyridine-2-thiol typically involves spectroscopic techniques such as NMR, IR, and mass spectrometry. The compound's distinct spectral signatures facilitate quality control in research and industrial settings. Chromatographic methods, particularly HPLC and GC-MS, are commonly employed for purity assessment and impurity profiling.

The commercial availability of 4-methylpyridine-2-thiol (CAS No. 18368-65-5) from specialty chemical suppliers has increased in recent years, driven by growing demand from research institutions and pharmaceutical developers. Pricing and packaging options vary based on purity grades and quantity requirements, with many suppliers offering custom synthesis services for specific research needs.

Future research directions for 4-methylpyridine-2-thiol include exploring its potential in energy storage materials and molecular electronics. The compound's unique electronic properties and ability to participate in charge-transfer complexes make it an interesting candidate for organic semiconductor applications. Additionally, its role in developing smart materials responsive to environmental stimuli represents an emerging area of investigation.

For researchers working with 4-methylpyridine-2-thiol, understanding its structure-activity relationships is crucial for maximizing its potential in various applications. The compound's hydrogen bonding capacity and metal coordination geometry offer numerous possibilities for molecular design, particularly in the development of functional materials with tailored properties.